Cas no 1632974-72-1 ((4R)-4-aminopentyldimethylamine)

• Product Name: (4R)-4-aminopentyldimethylamine
• CAS No: 1632974-72-1
• MF: C₇H₁₈N₂
• MW: 130.231221675873
• CID: 6263782
• PubChem ID: 124429582
• Update Time: 2025-10-07

(4R)-4-aminopentyldimethylamine Chemical and Physical Properties

Names and Identifiers

• (4R)-4-aminopentyldimethylamine
• EN300-1768383
• [(4R)-4-aminopentyl]dimethylamine
• 1632974-72-1

• Inchi： 1S/C7H18N2/c1-7(8)5-4-6-9(2)3/h7H,4-6,8H2,1-3H3/t7-/m1/s1
• InChI Key： JTOSHSWKQMEPKA-SSDOTTSWSA-N
• SMILES： N(C)(C)CCC[C@@H](C)N

Computed Properties

• Exact Mass: 130.146998583g/mol
• Monoisotopic Mass: 130.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.3Ų

Additional information on (4R)-4-aminopentyldimethylamine

Professional Introduction to (4R)-4-aminopentyldimethylamine (CAS No. 1632974-72-1)

(4R)-4-aminopentyldimethylamine is a chiral amine compound with significant applications in the field of pharmaceuticals and chemical synthesis. Its unique stereochemistry, characterized by a (4R) configuration, makes it a valuable building block for the development of enantiomerically pure drugs. This compound, identified by the CAS number 1632974-72-1, has garnered attention due to its role in the synthesis of complex molecular structures, particularly in the realm of protease inhibitors and other therapeutic agents.

The< strong> (4R)-4-aminopentyldimethylamine molecule features a pentyl chain with two methyl groups attached to the nitrogen atom, enhancing its steric hindrance and making it a versatile intermediate in organic synthesis. The (4R) configuration is particularly important in pharmaceuticals, as enantiomeric purity can significantly influence the efficacy and safety of a drug. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production of this compound, opening new avenues for drug development.

In recent years, research has highlighted the importance of< strong> (4R)-4-aminopentyldimethylamine in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in synthesizing protease inhibitors, which are crucial for treating viral infections, cancer, and inflammatory diseases. The ability to produce enantiomerically pure forms of this compound has led to the discovery of new drugs with improved pharmacological properties.

The< strong> CAS No. 1632974-72-1 identifier ensures that researchers and manufacturers can reliably source and utilize this compound. Its specific stereochemistry makes it a key intermediate in the synthesis of chiral drugs, where the spatial arrangement of atoms can drastically alter biological activity. The demand for high-purity< strong> (4R)-4-aminopentyldimethylamine has increased as pharmaceutical companies strive to develop more effective and targeted therapies.

One of the most promising applications of< strong> (4R)-4-aminopentyldimethylamine is in the field of antiviral medications. Researchers have leveraged its structural features to design molecules that inhibit viral proteases, enzymes essential for viral replication. By targeting these enzymes with highly specific inhibitors, it is possible to disrupt viral life cycles and reduce pathogenicity. The stereochemical integrity of< strong> (4R)-4-aminopentyldimethylamine ensures that these inhibitors are both potent and selective.

The synthesis of< strong> (4R)-4-aminopentyldimethylamine has been refined through various catalytic methods, including asymmetric hydrogenation and enzymatic resolution. These techniques allow for the production of enantiomerically pure compounds with high yields and minimal byproducts. The growing interest in green chemistry has also spurred innovation in synthetic routes, making processes more sustainable and environmentally friendly.

In addition to its pharmaceutical applications, (4R)-4-aminopentyldimethylamine has found use in materials science and catalysis. Its unique structure allows it to act as a ligand or chiral auxiliary in transition metal-catalyzed reactions, facilitating the formation of complex organic molecules. This versatility underscores its importance as a chemical intermediate across multiple disciplines.

The future prospects for< strong> (4R)-4-aminopentyldimethylamine are bright, with ongoing research exploring new synthetic methodologies and therapeutic applications. As our understanding of molecular interactions deepens, this compound is expected to play an even greater role in drug discovery and development. The ability to produce large quantities of enantiomerically pure< strong> CAS No. 1632974-72-1-labeled compounds will be crucial for meeting the growing demand from the pharmaceutical industry.

In conclusion, (4R)-4-aminopentyldimethylamine, identified by CAS No. 1632974-72-1, is a highly valuable compound with diverse applications in pharmaceuticals and chemical synthesis. Its unique stereochemistry and structural features make it an indispensable tool for researchers developing new drugs and materials. As advancements continue to emerge, this compound will undoubtedly remain at the forefront of scientific innovation.